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Abstract: The rising demand for effective and consumer-friendly mosquito repellents has driven
research into alternatives to traditional synthetic actives. Citronellyl formate, a monoterpenoid
ester found naturally in essential oils like geranium, presents a compelling profile for use in
repellent formulations.[1] It possesses a pleasant fruity, floral aroma and is valued in the
fragrance industry for its stability.[2][3] This document provides a comprehensive technical
guide for researchers, scientists, and formulation chemists on the application of citronellyl
formate as a mosquito repellent active. It covers the compound's physicochemical properties,
postulated mechanism of action, formulation strategies, safety considerations, and detailed
protocols for efficacy evaluation.

Physicochemical Profile of Citronellyl Formate

A thorough understanding of the active ingredient's properties is fundamental to successful
formulation development. Citronellyl formate (CAS No. 105-85-1) is a colorless liquid with a
characteristic fresh, rosy, and fruity odor.[4][5] Its key properties are summarized below, which
influence its volatility, solubility, and compatibility with other formulation ingredients.
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Property Value Source(s)
Molecular Formula C11H2002 [2][4]
Molecular Weight 184.28 g/mol [2][6]
Appearance Colorless liquid [1][5]
Boiling Point 235 °C at 760 mmHg [1114]
Flash Point 92 °C (198 °F) [1][2]
Density ~0.897 g/mL at 25 °C [1]

Vapor Pressure 0.03 mmHg at 25 °C [2][5]

Soluble in alcohol and most

Solubility fixed oils; Insoluble in water [1][4]
and glycerin.
LogP 3.8 [2][4]

Postulated Mechanism of Repellency

While the precise molecular targets for citronellyl formate in mosquitoes are not fully
elucidated, the mechanism is believed to align with that of other volatile plant-derived
monoterpenoids. The primary mode of action is olfactory-based, interfering with the mosquito's
ability to locate a host.

Causality of Action:

 Volatilization: For any repellent to be effective, it must evaporate from the skin or treated
surface to form a vapor barrier. The vapor pressure of citronellyl formate (0.03 mmHg at
25°C) is relatively low compared to highly volatile compounds, which may contribute to a
longer-lasting effect than some other essential oil components.[5][7]

o Olfactory Receptor Interaction: Mosquitoes use their antennae, equipped with highly
sensitive olfactory receptor neurons (ORNS), to detect chemical cues from hosts, such as
carbon dioxide and skin odors. Repellent molecules like citronellyl formate are thought to
interact with these receptors.
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e Channel Activation & Aversive Behavior: Research on the related compound, citronellal, has
shown it directly activates the Transient Receptor Potential Ankyrin 1 (TRPA1) channel in
insects like Drosophila melanogaster and Anopheles gambiae.[8] TRPAL is a non-selective
cation channel that often functions as a sensor for irritant chemicals. Activation of this or
similar receptors in the mosquito's ORNS is hypothesized to trigger aversive neuronal
signals, causing the insect to avoid the source. This is a mechanism of "spatial repellency,”
where the chemical disrupts host-seeking behavior from a distance.
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Caption: A typical workflow for developing a repellent formulation.
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Safety & Toxicology Profile

Citronellyl formate is generally regarded as safe for use in cosmetic and fragrance
applications when used within established concentration limits.

o Skin Sensitization: The primary toxicological endpoint of concern is skin sensitization. [9]The
Research Institute for Fragrance Materials (RIFM) has thoroughly evaluated its safety, and
the International Fragrance Association (IFRA) has established a safe use Standard to
prevent sensitization. [9]This means that in a small number of individuals, repeated contact
may cause an allergic skin reaction. [4]Adherence to IFRA concentration guidelines for skin-
applied products is mandatory for safe formulation.

o Irritation: Safety data sheets indicate that in its concentrated form, citronellyl formate can
cause skin and eye irritation. [6][10][11]Standard industrial hygiene practices, including the
use of gloves and eye protection, should be followed when handling the neat material. [6]
[12]* Acute Toxicity: The compound is reported to be mildly toxic by ingestion. [1]Acute oral
and dermal toxicity values are greater than 5000 mg/kg, indicating low acute toxicity. [12]

Efficacy Evaluation Protocols

Validating the performance of a repellent formulation requires standardized, reproducible
testing methodologies.

Protocol 5.1: Laboratory Arm-in-Cage Repellency Assay

This is the gold standard laboratory method for determining the protection time of a topical
repellent against biting mosquitoes. [13][14] Objective: To determine the Complete Protection
Time (CPT) of a citronellyl formate formulation against host-seeking female mosquitoes.

Materials:
o Test formulation of citronellyl formate.
» Control (formulation vehicle without active).

o Positive control (e.g., 15-20% DEET formulation).
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» 30x30x30 cm cage containing 200-250 host-seeking, non-blood-fed female mosquitoes (e.g.,
Aedes aegypti or Anopheles gambiae), 5-12 days old.

» Human volunteers (screened and consented according to ethical guidelines).
o Latex or nitrile gloves.

o Micropipette or syringe for application.

e Timer.

Methodology:

e Volunteer Preparation: Volunteers should avoid using fragrances, scented lotions, or
consuming alcohol and spicy foods for 24 hours prior to the test. Wash forearms with
unscented soap, rinse thoroughly, and allow to air dry for 15 minutes.

o Application: Define a 300 cm? area on the volunteer's forearm. Apply a precise amount (e.g.,
1.0 mL) of the test formulation evenly over the defined area. The other arm can be used for a
control substance.

« Initial Exposure: Three minutes after application, the treated forearm is inserted into the
mosquito cage for a 3-minute exposure period.

» Data Collection: During the exposure period, record the number of mosquitoes that land on
the treated skin and the number that probe or bite. A "bite" is defined as the insertion of the
proboscis into the skin. [15]5. Repetitive Exposure: Remove the arm from the cage. Repeat
the 3-minute exposure test every 30 minutes.

» Determining Endpoint: The test is concluded for that formulation when the first confirmed bite
occurs. The Complete Protection Time (CPT) is the time from application to the first
confirmed bite.

o Data Analysis: Calculate the percent repellency for each time point if desired using the
formula: % Repellency = [(C-T)/C] * 100, where C is the number of bites on the control arm
and T is the number of bites on the treated arm. The primary endpoint, however, is the CPT.
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Protocol 5.2: Formulation Stability Testing

Objective: To ensure the formulation's physical and chemical integrity under various storage
conditions. [16] Materials:

Multiple sealed samples of the final formulation.

Temperature-controlled ovens/incubators (e.g., at 4°C, 25°C, 40°C).

pH meter.

Viscometer.

Microscope.

Centrifuge.
Methodology:
« Initial Analysis (Time 0): Record the initial characteristics of the formulation:
o Appearance: Color, clarity, homogeneity.
o pH.
o Viscosity.
o Microscopic evaluation: For emulsions, check globule size and distribution.
o Storage Conditions: Place samples under different conditions:

o Accelerated: 40°C / 75% Relative Humidity for 3 months (often used to predict a 2-year
shelf life).

o Real-Time: 25°C / 60% Relative Humidity for the duration of the desired shelf life (e.g., 24
months).

o Refrigerated: 4°C to check for crystallization or cold-induced instability.
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o Freeze-Thaw Cycling: Cycle samples between -10°C and 25°C (3-5 cycles) to assess
emulsion stability.

» Periodic Evaluation: At set intervals (e.g., 1, 2, and 3 months for accelerated testing), remove
samples and re-evaluate the parameters listed in Step 1.

o Acceptance Criteria: The formulation is considered stable if there is no significant change in
pH, viscosity, color, or odor, and no signs of phase separation, crystallization, or microbial
growth.

Data Interpretation & Troubleshooting

e Low CPT (<2 hours): This is a common issue with natural repellents.

[¢]

Cause: The evaporation rate of citronellyl formate is too high in the formulation.

o

Solution: Increase the concentration of the active (within safety limits). Incorporate a film
former or a fixative like vanillin. [7]Consider a more advanced controlled-release
formulation strategy. [17]* Phase Separation in Emulsions:

[¢]

Cause: Inappropriate emulsifier system or insufficient homogenization.

o

Solution: Re-evaluate the hydrophilic-lipophilic balance (HLB) of the emulsifier system.
Increase the concentration of the stabilizer or improve the mixing process (higher shear).

o Skin Sensitization Reports:

o Cause: The concentration of citronellyl formate exceeds the IFRA recommended safe
levels.

o Solution: Immediately reformulate to comply with IFRA standards. Ensure all fragrance
allergens are correctly identified and labeled according to regional regulations.

Conclusion

Citronellyl formate is a promising active ingredient for the development of mosquito repellent
formulations, offering a pleasant sensory profile and a favorable safety record when used
appropriately. Its efficacy is critically dependent on a well-designed formulation that controls its

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826021/
https://scispace.com/pdf/mosquito-repellent-controlled-release-formulations-for-4q5d5slexx.pdf
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

volatility to extend the duration of protection. By employing the systematic development
workflow and rigorous evaluation protocols outlined in this guide, researchers and formulators
can successfully harness the potential of citronellyl formate to create effective and
scientifically validated mosquito repellent products.

References

e The Fragrance Conservatory. (n.d.). Citronellyl formate. The Ingredient Directory.
e Dunkel, M. (1970). Perfume and deodorizing with citronellyl senecioate. U.S. Patent No.
3,493,650. Washington, DC: U.S. Patent and Trademark Office.

e Du, E. J., etal. (2015). The Mosquito Repellent Citronellal Directly Potentiates Drosophila
TRPAL, Facilitating Feeding Suppression. Molecules and cells, 38(3), 260-266. Retrieved
from [Link]

e American Mosquito Control Association. (n.d.). Repellents.

e ScenTree. (n.d.). Citronellyl formate (CAS N° 105-85-1).

o Miller, G. C., et al. (2009). Efficacy of the botanical repellents geraniol, linalool, and
citronella against mosquitoes. Journal of vector ecology, 34(1), 2-8.

o Ultra International B.V. (n.d.). Material Safety Data Sheet: Citronellyl Formate.

o Fraterworks. (n.d.). Citronellyl Formate.

 lovinella, I., et al. (2022). Advances in mosquito repellents: effectiveness of citronellal
derivatives in laboratory and field trials. Pest management science, 78(12), 5106-5114.
Retrieved from [Link]

e Kunz, S. (2018). Insect Repellents Based on para-Menthane-3,8-diol. University of
Regensburg.

e Menaka, K.P.P., et al. (2017). Development of Herbal Mosquito Repellent Formulations.
International Online Medical Council, 3(2), 245-252.

« National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 7778, Citronellyl formate. Retrieved from [Link]

e CDH Fine Chemical. (n.d.). Citronellyl Formate CAS No 105-85-1 Material Safety Data
Sheet.

o Perfumer's Apprentice. (2021). Safety Data Sheet: Citronellyl Formate.

e ChemicalBook. (n.d.). CITRONELLYL FORMATE (CAS 105-85-1).

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4364113/
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9804825/
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://pubchem.ncbi.nlm.nih.gov/compound/Citronellyl-formate
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/product/b7798338/docs?utm_src=pdf-body#application-notes-protocols-citronellyl-formate-in-mosquito-repellent-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Kumar, S., et al. (2023). Formulation of natural mosquito repellents. International Journal of
Research in Pharmacy and Pharmaceutical Sciences, 8(6), 1-5.

 Vigon International. (2015). Safety Data Sheet: 502294 citronellyl formate.

e Sharratt, A. (1999). Natural insect repellent formula and method of making same. U.S.
Patent No. 5,885,600. Washington, DC: U.S. Patent and Trademark Office.

o Perfumer's Apprentice. (n.d.). Citronellyl Formate.

e Mapossa, A. B., et al. (2021). Mosquito-repellent controlled-release formulations for fighting
infectious diseases. Infectious Diseases of Poverty, 10(1), 1-15.

e Sharma, S., et al. (2019). Formulation of Natural Mosquito Repellent. International Journal
for Applied Research and Innovative Technology, 5(5), 1-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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